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Abstract
Undecanophenone, also known as 1-phenyl-1-undecanone, is an aromatic ketone with a

significant presence in various scientific domains, from fragrance chemistry to potential

applications in drug discovery. This technical guide provides a comprehensive overview of

undecanophenone, focusing on its fundamental molecular characteristics, including its precise

molecular weight and chemical formula. The document further delves into its physicochemical

properties, outlines a detailed synthesis protocol, and explores its relevance and potential

applications within the fields of research and drug development. Safety and handling protocols

are also addressed to ensure its proper use in a laboratory setting.

Core Molecular Attributes
Undecanophenone is a chemical compound characterized by a phenyl group attached to an

undecanoyl group. This structure dictates its chemical behavior and physical properties.

Molecular Formula and Weight
The chemical formula for undecanophenone is C17H26O.[1][2][3][4] This formula indicates

that each molecule of undecanophenone is composed of 17 carbon atoms, 26 hydrogen

atoms, and one oxygen atom.
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Based on the atomic masses of its constituent elements, the molecular weight of

undecanophenone is 246.39 g/mol .[1][3] PubChem provides a slightly more precise value of

246.4 g/mol .[4] This value is crucial for stoichiometric calculations in chemical reactions and

for the preparation of solutions of known concentrations.

Chemical Structure
The structure of undecanophenone consists of a ten-carbon alkyl chain (decanoyl group)

attached to a carbonyl group, which in turn is bonded to a phenyl ring. The IUPAC name for this

compound is 1-phenylundecan-1-one.[4]

Caption: Chemical structure of Undecanophenone (1-phenyl-1-undecanone).

Physicochemical Properties
The physical and chemical properties of undecanophenone are essential for its handling,

application, and analysis.

Property Value Source

Appearance
White powder or crystalline low

melting mass
[5]

Melting Point 28 - 30 °C (82.4 - 86 °F) [3][6]

Boiling Point 202-204 °C at 14 mmHg [6]

Solubility

Insoluble in water. Soluble in

ethanol, ether, acetone,

benzene, carbon tetrachloride,

chloroform.

CAS Number 4433-30-1 [1][4][7]

These properties indicate that undecanophenone is a solid at room temperature with a

relatively low melting point and is lipophilic in nature.

Synthesis of Undecanophenone
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A common method for the synthesis of undecanophenone is through the Friedel-Crafts

acylation of benzene with undecanoyl chloride. This electrophilic aromatic substitution reaction

is a cornerstone of organic synthesis.

Reaction Principle
The synthesis involves the reaction of undecanoyl chloride with benzene in the presence of a

Lewis acid catalyst, typically aluminum chloride (AlCl3). The catalyst activates the acyl chloride,

making it a potent electrophile that is then attacked by the electron-rich benzene ring.

Reactants

Catalyst

Products
Benzene (C6H6)

Undecanophenone (C17H26O)Undecanoyl Chloride (C11H21ClO)

Aluminum Chloride (AlCl3)

Catalyzes

Hydrogen Chloride (HCl)

Click to download full resolution via product page

Caption: Reaction scheme for the Friedel-Crafts acylation synthesis of Undecanophenone.

Detailed Experimental Protocol
Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel is charged with anhydrous aluminum

chloride and a solvent such as dichloromethane under an inert atmosphere (e.g., nitrogen or

argon).

Addition of Reactants: Benzene is added to the flask. Undecanoyl chloride is then added

dropwise from the dropping funnel to the stirred suspension at 0 °C.
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Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then refluxed for several hours to ensure the completion of the reaction.

Work-up: The reaction mixture is cooled and then carefully poured onto a mixture of crushed

ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

Extraction and Purification: The organic layer is separated, washed with water, a dilute

sodium bicarbonate solution, and brine. The organic layer is then dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure. The crude product is

then purified by vacuum distillation or recrystallization to yield pure undecanophenone.

Applications in Research and Drug Development
While undecanophenone itself is not a therapeutic agent, its chemical scaffold and properties

make it a subject of interest in several areas of research and drug development.

Fragrance and Pheromone Research
Ketones, including undecanophenone, are known for their characteristic odors and are used

in the fragrance industry. Additionally, related long-chain ketones serve as pheromones in

various insect species, making undecanophenone and its analogs valuable tools in the study

of chemical ecology and the development of pest management strategies.

Precursor for Synthesis of Biologically Active Molecules
The chemical structure of undecanophenone, featuring a long alkyl chain and an aromatic

ring, makes it a versatile starting material or intermediate in the synthesis of more complex

molecules. The process of drug development often involves the synthesis and screening of a

vast number of compounds to identify potential therapeutic agents.[8][9] The modification of the

undecanophenone backbone could lead to the discovery of novel compounds with biological

activity.

Potential Role in Drug Delivery Systems
The lipophilic nature of undecanophenone suggests that it could be explored in the context of

drug delivery systems for hydrophobic drugs.[10] The long alkyl chain can interact with lipid

bilayers, potentially facilitating the transport of drugs across cell membranes.
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Safety and Handling
Undecanophenone requires careful handling in a laboratory setting.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical splash

goggles, and a lab coat to prevent skin and eye contact.[3][11]

Handling: Avoid breathing dust, vapor, mist, or gas.[11] Use in a well-ventilated area or with a

fume hood.

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][11]

Incompatibilities: Keep away from strong oxidizing agents.[3][11]

First Aid: In case of contact with eyes or skin, flush with plenty of water for at least 15

minutes.[2][11] If inhaled, move to fresh air.[2][11] If ingested, give 2-4 cupfuls of milk or

water if the victim is conscious and alert.[11] Seek medical attention in all cases of significant

exposure.

Conclusion
Undecanophenone is a compound with well-defined molecular and physical properties. Its

synthesis via Friedel-Crafts acylation is a classic and reliable method. While its direct

applications in drug development are not established, its structure provides a foundation for the

synthesis of new chemical entities and its properties may be relevant for drug delivery

research. As with all chemicals, proper safety precautions are paramount when handling

undecanophenone in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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